Cas no 2248316-32-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methoxyphenyl)-2-methylpropanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methoxyphenyl)-2-methylpropanoate
• CAS No: 2248316-32-5
• MF: C₁₉H₁₇NO₅
• MW: 339.341985464096
• CID: 6277031
• PubChem ID: 165719247
• Update Time: 2025-05-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methoxyphenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2248316-32-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methoxyphenyl)-2-methylpropanoate
• EN300-6518032

• Inchi： 1S/C19H17NO5/c1-19(2,12-7-6-8-13(11-12)24-3)18(23)25-20-16(21)14-9-4-5-10-15(14)17(20)22/h4-11H,1-3H3
• InChI Key： CXZWKQCPCWACBS-UHFFFAOYSA-N
• SMILES： O(C(C(C)(C)C1C=CC=C(C=1)OC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 339.11067264g/mol
• Monoisotopic Mass: 339.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methoxyphenyl)-2-methylpropanoate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methoxyphenyl)-2-methylpropanoate (CAS: 2248316-32-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methoxyphenyl)-2-methylpropanoate (CAS: 2248316-32-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindolinone core and methoxyphenyl propanoate moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of investigation has been the compound's role as a prodrug or intermediate in the synthesis of bioactive molecules. Researchers have explored its utility in targeted drug delivery systems, particularly due to its stability and ability to release active metabolites under specific physiological conditions. The presence of the 3-methoxyphenyl group has been linked to enhanced bioavailability and tissue penetration, making it a candidate for optimizing pharmacokinetic profiles in drug design.

Recent in vitro studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methoxyphenyl)-2-methylpropanoate exhibits notable anti-inflammatory and neuroprotective effects. These findings suggest potential applications in treating neurodegenerative diseases and chronic inflammatory conditions. Mechanistic studies indicate that the compound modulates key signaling pathways, including NF-κB and MAPK, which are critical in inflammation and cell survival.

In addition to its therapeutic potential, advancements in the synthetic routes for this compound have been reported. Novel catalytic methods have improved yield and purity, addressing previous challenges in large-scale production. These developments are crucial for facilitating further preclinical and clinical studies, ensuring a reliable supply of the compound for research and potential commercialization.

Despite these promising results, challenges remain in fully elucidating the compound's safety profile and long-term effects. Ongoing research aims to address these gaps through comprehensive toxicological studies and in vivo models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methoxyphenyl)-2-methylpropanoate represents a compelling area of research with significant implications for drug discovery and development. Its multifaceted pharmacological properties and improved synthetic accessibility position it as a valuable candidate for further exploration in the chemical biology and pharmaceutical fields.